Cas no 168132-18-1 (3-(3-methoxy-4-methylphenyl)propan-1-ol)

• Product Name: 3-(3-methoxy-4-methylphenyl)propan-1-ol
• CAS No: 168132-18-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD09999377
• CID: 3809508
• PubChem ID: 10997638
• Update Time: 2025-09-25

3-(3-methoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 3-methoxy-4-methyl-
• 3-(3-methoxy-4-methylphenyl)propan-1-ol
• 168132-18-1
• XHUFCXIYFOCUDO-UHFFFAOYSA-N
• CS-0061190
• SCHEMBL6173908
• W16773
• EN300-1858586
• 3-(3-methoxy-4-methylphenyl)-1-propanol
• H1011
• BS-42006

• MDL： MFCD09999377
• Inchi： 1S/C11H16O2/c1-9-5-6-10(4-3-7-12)8-11(9)13-2/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： XHUFCXIYFOCUDO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CCCO

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-methoxy-4-methylphenyl)propan-1-ol

Introduction to 3-(3-methoxy-4-methylphenyl)propan-1-ol and Its CAS No. 168132-18-1

3-(3-methoxy-4-methylphenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 168132-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propyl chain attached to a phenyl ring substituted with methoxy and methyl groups, exhibits unique structural and functional properties that make it valuable in various chemical and biological applications. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring imparts a delicate balance of reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

The 3-(3-methoxy-4-methylphenyl)propan-1-ol structure is particularly noteworthy for its potential role in drug discovery and development. The aromatic moiety, with its methoxy and methyl substituents, is commonly found in natural products and pharmaceuticals, contributing to biological activity through various mechanisms. The propyl alcohol side chain provides a hydrophilic region that can enhance solubility and interaction with biological targets. This combination of features has led to its investigation in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a growing interest in molecules that incorporate aromatic rings with methoxy and methyl substituents due to their well-documented pharmacological properties. For instance, derivatives of 3-(3-methoxy-4-methylphenyl)propan-1-ol have been explored as potential candidates for treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The methoxy group, in particular, is known to modulate the electronic properties of the aromatic ring, influencing binding affinity and metabolic stability.

One of the most compelling aspects of 3-(3-methoxy-4-methylphenyl)propan-1-ol is its utility as a building block in organic synthesis. The compound can undergo a variety of chemical transformations, including oxidation, reduction, and coupling reactions, allowing chemists to construct more intricate molecular architectures. These synthetic possibilities have made it a valuable reagent in the development of novel compounds for both academic research and industrial applications.

Recent studies have highlighted the importance of 3-(3-methoxy-4-methylphenyl)propan-1-ol in medicinal chemistry. For example, researchers have demonstrated its use as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The aromatic system provides a scaffold that can interact with cyclooxygenase enzymes, while the propyl alcohol moiety can be modified to enhance pharmacokinetic properties. Such findings underscore the compound's potential as a lead structure for drug development.

The biological activity of 3-(3-methoxy-4-methylphenyl)propan-1-ol has also been explored in the context of enzyme inhibition. Studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The methoxy group's ability to engage in hydrogen bonding with target residues could be crucial for achieving high binding affinity. This has prompted further investigation into its role as an inhibitor or modulator of enzyme function.

From a synthetic chemistry perspective, 3-(3-methoxy-4-methylphenyl)propan-1-ol offers unique opportunities for methodological innovation. Its structure allows for diverse functionalization strategies, enabling chemists to explore new reaction pathways and develop more efficient synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents onto the aromatic ring, expanding the compound's chemical space.

The role of CAS No. 168132-18-1 in academic research cannot be overstated. It serves as a reference point for scientists studying similar compounds and provides a foundation for understanding structural-functional relationships. By comparing its properties with those of related molecules, researchers can gain insights into how different substituents influence biological activity and chemical reactivity.

In conclusion, 3-(3-methoxy-4-methylphenyl)propan-1-ol is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it valuable for drug discovery, synthetic applications, and mechanistic studies. As research continues to uncover new uses for this molecule, its importance is likely to grow further within the scientific community.